![molecular formula C13H18N2 B1444327 7-Benzyl-4,7-diazaspiro[2.5]octane CAS No. 1222106-45-7](/img/structure/B1444327.png)
7-Benzyl-4,7-diazaspiro[2.5]octane
Cat. No. B1444327
CAS No.:
1222106-45-7
M. Wt: 202.3 g/mol
InChI Key: XINDIUOJBNUZMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08097622B2
Procedure details
A borane-tetrahydrofuran complex (0.93 M tetrahydrofuran solution) (375 ml, 0.35 mol) was added to a tetrahydrofuran (200 ml) solution of the compound (20 g, 86.8 mmol) obtained in Step 2 above with ice cooling and then the resulting mixture was heated to reflux for 19 hours. Methanol (130 ml) was added to the reaction mixture with ice cooling, the resulting mixture was stirred for 60 minutes, and the solvent was concentrated under reduced pressure. Ethanol (450 ml), water (150 ml), and triethylamine (150 ml) were added to the resulting residue, the resulting mixture was heated to reflux for 2 hours, and then the solvent was concentrated under reduced pressure. The resulting residue was diluted with ethyl acetate, washed successively with saturated aqueous sodium bicarbonate solution and saturated brine, and then dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure and the resulting residue was purified by silica gel column chromatography (chloroform:methanol=10:1) to give the title compound (10.4 g, 59%) as a colorless oil.
Identifiers
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REACTION_CXSMILES
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B.O1CCCC1.O1CCCC1.[CH2:12]([N:19]1[C:26](=O)[C:23]2([CH2:25][CH2:24]2)[NH:22][C:21](=O)[CH2:20]1)[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>CO>[CH2:12]([N:19]1[CH2:26][C:23]2([CH2:25][CH2:24]2)[NH:22][CH2:21][CH2:20]1)[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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375 mL
|
|
Type
|
reactant
|
|
Smiles
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B.O1CCCC1
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Name
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|
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Quantity
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200 mL
|
|
Type
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reactant
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|
Smiles
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O1CCCC1
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|
Name
|
|
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Quantity
|
20 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N1CC(NC2(CC2)C1=O)=O
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Step Two
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Name
|
|
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Quantity
|
130 mL
|
|
Type
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solvent
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|
Smiles
|
CO
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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the resulting mixture was stirred for 60 minutes
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the resulting mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for 19 hours
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|
Duration
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19 h
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the solvent was concentrated under reduced pressure
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Ethanol (450 ml), water (150 ml), and triethylamine (150 ml) were added to the resulting residue
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the resulting mixture was heated
|
TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
|
to reflux for 2 hours
|
|
Duration
|
2 h
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the solvent was concentrated under reduced pressure
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The resulting residue was diluted with ethyl acetate
|
WASH
|
Type
|
WASH
|
|
Details
|
washed successively with saturated aqueous sodium bicarbonate solution and saturated brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the resulting residue was purified by silica gel column chromatography (chloroform:methanol=10:1)
|
Outcomes
Product
Details
Reaction Time |
60 min |
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Name
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|
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Type
|
product
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|
Smiles
|
C(C1=CC=CC=C1)N1CCNC2(CC2)C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.4 g | |
| YIELD: PERCENTYIELD | 59% | |
| YIELD: CALCULATEDPERCENTYIELD | 59.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
